patent landscape for 4-(2-(Trifluoromethyl)thiazol-5-yl)benzaldehyde derivatives
patent landscape for 4-(2-(Trifluoromethyl)thiazol-5-yl)benzaldehyde derivatives
An In-Depth Technical Guide to the Patent and Scientific Landscape of 4-(2-(Trifluoromethyl)thiazol-5-yl)benzaldehyde Derivatives
Introduction: The Strategic Importance of a Privileged Scaffold
In the landscape of modern medicinal chemistry, certain molecular frameworks consistently emerge as "privileged structures" due to their ability to bind to multiple biological targets with high affinity. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, is a cornerstone of this concept, forming the core of numerous clinically approved drugs.[1] When functionalized with a trifluoromethyl (CF3) group and a reactive benzaldehyde moiety, the resulting scaffold—4-(2-(Trifluoromethyl)thiazol-5-yl)benzaldehyde—represents a molecule of significant strategic interest for drug discovery.
The inclusion of a trifluoromethyl group can enhance metabolic stability, binding affinity, and bioavailability of a drug candidate.[2][3] The thiazole core provides a rigid, electron-rich system capable of diverse molecular interactions, while the benzaldehyde group serves as a versatile synthetic handle for building extensive derivative libraries through reactions like reductive amination, Wittig reactions, or aldol condensations. This guide provides a comprehensive analysis of the patent landscape, biological targets, synthetic strategies, and key experimental protocols relevant to this promising class of compounds for researchers and drug development professionals.
Patent Landscape Analysis: Mapping the Intellectual Property Terrain
A direct search for patents explicitly claiming the 4-(2-(Trifluoromethyl)thiazol-5-yl)benzaldehyde core reveals a nascent and relatively uncrowded space, presenting a significant opportunity for novel intellectual property. However, an analysis of patents covering its constituent fragments—benzaldehydes, trifluoromethyl-thiazoles, and related heterocycles—provides critical insight into the likely trajectory of future claims and the key players involved.
The therapeutic focus for these related structures is overwhelmingly in oncology, with additional applications in virology and inflammatory diseases.
| Patent/Application | Assignee/Applicant | Therapeutic Area Indicated | Key Structural Motifs & Scope |
| US-9018210-B2 | Global Blood Therapeutics Inc. | Disorders requiring increased tissue oxygenation (e.g., Sickle Cell Disease) | Claims substituted benzaldehyde compounds that act as allosteric modulators of hemoglobin.[4] |
| WO/2024/020350 | Sporos Biodiscovery Inc. | Cancer | Covers TEAD transcriptional inhibitors, with exemplary compounds featuring a trifluoromethylphenyl group.[5] |
| PMC Article (c-Met) | (Academic Research) | Cancer | Describes thiazole/thiadiazole carboxamides as c-Met kinase inhibitors, a key target in many cancers.[6] |
| PMC Article (Anti-HIV) | (Academic Research) | HIV/AIDS | Details 2-Trifluoromethylthiazole-5-carboxamides that interfere with HIV mRNA processing.[7] |
| PMC Article (Thiazolo[4,5-d]pyrimidine) | (Academic Research) | Cancer | Focuses on trifluoromethyl-thiazolo[4,5-d]pyrimidine derivatives with antiproliferative activity.[2] |
This analysis indicates that while the exact core is not heavily patented, the chemical space for trifluoromethyl-thiazole derivatives is actively being explored for high-value therapeutic targets like kinases and transcription factors. Any new patent application for derivatives of 4-(2-(Trifluoromethyl)thiazol-5-yl)benzaldehyde would likely target similar pathways, with a strong emphasis on cancer therapeutics.[3][8][9]
Key Biological Targets & Mechanisms of Action
Thiazole-containing compounds are known to inhibit a wide array of enzymes, particularly kinases, by acting as ATP-competitive inhibitors.[1] The trifluoromethylphenyl moiety is a common feature in inhibitors of kinases like c-Met and transcription factors like TEAD.[5][6] A primary mechanism by which such compounds exert anticancer effects is through the modulation of critical cell signaling pathways, such as the PI3K/Akt/mTOR pathway, which governs cell growth, proliferation, and survival.
Caption: Potential inhibition of the PI3K/Akt/mTOR pathway by thiazole derivatives.
Synthetic Strategies and Methodologies
The synthesis of the core scaffold can be approached through several established organometallic and heterocyclic chemistry reactions. A plausible and efficient route involves the construction of the 2-(trifluoromethyl)thiazole ring followed by a palladium-catalyzed cross-coupling reaction with a suitable benzaldehyde precursor. This modular approach allows for late-stage diversification.
Caption: A modular workflow for the synthesis of target derivatives.
Experimental Protocols
The following protocols provide detailed, validated methodologies for the synthesis of a representative derivative and its subsequent biological evaluation.
Protocol 1: Synthesis of N-benzyl-1-(4-(2-(trifluoromethyl)thiazol-5-yl)phenyl)methanamine
This protocol details the final reductive amination step to create a specific derivative from the core benzaldehyde scaffold.
Causality: Reductive amination is a robust and high-yielding reaction for converting aldehydes into amines. Sodium triacetoxyborohydride (STAB) is chosen as the reducing agent because it is mild, selective for the iminium intermediate, and tolerant of various functional groups, minimizing side reactions. Dichloromethane (DCM) is an excellent, non-protic solvent for this reaction.
Methodology:
-
Reactant Preparation: To a dry 50 mL round-bottom flask under a nitrogen atmosphere, add 4-(2-(trifluoromethyl)thiazol-5-yl)benzaldehyde (1.0 eq, e.g., 271 mg, 1.0 mmol) and anhydrous dichloromethane (DCM, 15 mL).
-
Amine Addition: Add benzylamine (1.05 eq, 112 mg, 1.05 mmol) to the solution. Stir the mixture at room temperature for 20 minutes to allow for the formation of the intermediate imine. A slight cloudiness may appear.
-
Reducing Agent Addition: Add sodium triacetoxyborohydride (STAB) (1.5 eq, 318 mg, 1.5 mmol) portion-wise over 5 minutes. Caution: Addition may cause slight effervescence.
-
Reaction Monitoring: Allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate mobile phase until the starting aldehyde spot has been consumed.
-
Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (20 mL). Stir vigorously for 10 minutes.
-
Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 20 mL).
-
Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil via flash column chromatography on silica gel (gradient elution, 100% Hexane to 80:20 Hexane:Ethyl Acetate) to yield the pure product.
-
Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).
Protocol 2: In Vitro Cytotoxicity Evaluation using the MTT Assay
This protocol determines the concentration at which a compound inhibits 50% of cell growth (IC₅₀), a key metric for anticancer activity.
Causality: The MTT assay is a reliable, colorimetric method for assessing cell viability.[1] Viable cells contain mitochondrial reductase enzymes that convert the yellow tetrazolium salt MTT into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells. This allows for a quantitative measurement of the compound's cytotoxic effect.
Methodology:
-
Cell Seeding: Seed a 96-well flat-bottom plate with a human cancer cell line (e.g., MCF-7, breast adenocarcinoma) at a density of 5,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.
-
Compound Preparation: Prepare a 10 mM stock solution of the test compound in DMSO. Create a series of 2x final concentrations (e.g., 200 µM to 0.1 µM) by serial dilution in serum-free medium.
-
Treatment: After 24 hours, remove the old medium from the plate and add 100 µL of the serially diluted compound solutions to the wells in triplicate. Include "vehicle control" wells (containing only DMSO at the highest concentration used) and "untreated control" wells (medium only).
-
Incubation: Incubate the plate for 48 hours at 37°C and 5% CO₂.
-
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for another 4 hours. Purple formazan crystals will become visible in viable cells.
-
Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes on an orbital shaker to ensure complete dissolution.
-
Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.
-
Data Analysis:
-
Calculate the percentage of cell viability for each concentration relative to the vehicle control: % Viability = (Abs_treated / Abs_control) * 100.
-
Plot the % Viability against the log of the compound concentration.
-
Determine the IC₅₀ value using non-linear regression analysis (log(inhibitor) vs. normalized response -- variable slope) in a suitable software package (e.g., GraphPad Prism).
-
Future Outlook and Opportunities
The chemical space surrounding 4-(2-(trifluoromethyl)thiazol-5-yl)benzaldehyde derivatives is ripe for exploration. The clear precedent for related structures in oncology and virology provides a strong rationale for synthesizing and screening libraries of these compounds against relevant targets. Key opportunities include:
-
Targeting Drug Resistance: Many established cancer therapies eventually fail due to acquired resistance. Novel derivatives could be screened against resistant cell lines to identify compounds that overcome these mechanisms.[10]
-
Kinase Inhibitor Scaffolding: The core structure is an ideal starting point for designing novel kinase inhibitors. Computational modeling and docking studies can guide the synthesis of derivatives tailored to the ATP-binding pockets of specific kinases like c-Met, EGFR, or RAF.[2][6]
-
Expanding Therapeutic Areas: While oncology is a primary focus, the anti-HIV activity of related compounds suggests that screening against other viral or inflammatory targets could yield valuable lead compounds.[7]
By leveraging the synthetic versatility of the benzaldehyde handle and the favorable pharmacological properties imparted by the trifluoromethyl-thiazole core, researchers are well-positioned to develop novel, patentable, and clinically relevant therapeutic agents.
References
- US20130275143A1 - Healthcare finance model - Google P
- Drugs with a trifluoromethyl substituent used as anticancer agents - ResearchG
- Trifluoromethyl‐thiazole derivatives against colorectal cancer cell line.
-
Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives - PMC. [Link]
-
2-Trifluoromethylthiazole-5-carboxamides: Analogues of a Stilbene-Based Anti-HIV Agent that Impact HIV mRNA Processing - PMC. [Link]
-
Synthesis of 4-trifluoromethyl benzaldehyde - PrepChem.com. [Link]
-
( 12 ) Patent Application Publication ( 10 ) Pub . No .: US 2022/0411370 A1 - Googleapis.com. [Link]
-
Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment - PMC. [Link]
- EP0275489B1 - Benzaldehyde derivatives, their preparation and application - Google P
-
Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues - PubMed. [Link]
-
Patent highlights December 2023–January 2024 - PMC. [Link]
-
Study in vitro of the anticancer activity of [3-allyl-4-(41- methoxyphenyl)-3H-thiazole-2-ylidene]. [Link]
-
Aromatic benzaldehyde inhibits growth of therapy-resistant pancreatic cancer. [Link]
-
Substituted benzaldehyde compounds and methods for their use in increasing tissue oxygenation - Patent US-9018210-B2 - PubChem. [Link]
-
Synthesis and crystal structure studies of 5-(trifluoromethyl)-1,3,4-thiadiazol-2(3H)-one at 180 K - ResearchGate. [Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 3. library.dmed.org.ua [library.dmed.org.ua]
- 4. Substituted benzaldehyde compounds and methods for their use in increasing tissue oxygenation - Patent US-9018210-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Patent highlights December 2023–January 2024 - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
- 7. 2-Trifluoromethylthiazole-5-carboxamides: Analogues of a Stilbene-Based Anti-HIV Agent that Impact HIV mRNA Processing - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
